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Compound of Interest

Compound Name: Calcium chromate dihydrate

CAS No.: 8012-75-7

Cat. No.: B1632875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium chromate dihydrate (CaCrO₄·2H₂O) is a bright yellow inorganic pigment.[1]

Historically, its vibrant color made it a candidate for use in various applications, including as a

pigment. However, its utility in research formulations, particularly in drug development, is

severely limited by its high toxicity. Calcium chromate is a hexavalent chromium (Cr(VI))

compound, which is classified as a human carcinogen.[1][2] Consequently, its primary

application in modern research is not as a benign pigment for formulation development, but as

a model toxin in toxicological and cancer research to study the mechanisms of metal-induced

carcinogenesis and cellular stress responses.

These application notes provide an overview of the properties of calcium chromate dihydrate
and detail protocols for its use in research settings focused on understanding its cytotoxic and

genotoxic effects.
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A summary of the key chemical and physical properties of calcium chromate dihydrate is

presented in the table below.

Property Value Reference

Chemical Formula CaCrO₄·2H₂O [1]

Molar Mass 192.10 g/mol

Appearance Bright yellow powder [3]

Solubility in water (dihydrate) 16.3 g/100 mL (20 °C) [1]

Melting Point Loses water at 200°C (392°F) [3]

Hazards
Highly toxic, Carcinogen,

Mutagen
[1][4]

Applications in Research
Due to its toxicity, the contemporary research applications of calcium chromate dihydrate are

primarily in the field of toxicology and oncology.

Induction of Oxidative Stress and DNA Damage: As a Cr(VI) compound, calcium chromate is

used to induce oxidative stress and various forms of DNA damage in cellular and animal

models. This includes the formation of DNA adducts, DNA-protein crosslinks, and single- and

double-strand breaks.[5]

Carcinogenesis Studies: It serves as a known carcinogen in studies aimed at understanding

the molecular mechanisms of cancer development.[2][6]

Investigation of Cellular Signaling Pathways: Researchers utilize calcium chromate to

investigate the activation of cellular stress response and DNA damage pathways, such as

the p53 and ATM-dependent pathways.[5]

Comparative Toxicology: It can be used in comparative studies to assess the relative toxicity

of different forms of chromium and other heavy metals.[7]
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Extreme caution must be exercised when handling calcium chromate dihydrate. All

procedures should be performed in a certified chemical fume hood with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and eye protection.

Protocol 1: Preparation of a Stock Solution for In Vitro
Studies
This protocol describes the preparation of a stock solution of calcium chromate for treating cells

in culture.

Materials:

Calcium chromate dihydrate (CaCrO₄·2H₂O)

Sterile, deionized water

Sterile 15 mL conical tube

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

In a certified chemical fume hood, weigh out the desired amount of calcium chromate
dihydrate powder.

Transfer the powder to a sterile 15 mL conical tube.

Add a small volume of sterile, deionized water to the tube.

Vortex the tube until the powder is completely dissolved. The solution will be a clear yellow.

Bring the solution to the final desired concentration by adding more sterile, deionized water.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile

tube.
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Store the stock solution at 4°C, protected from light. The solution should be freshly prepared

for optimal results.

Protocol 2: Induction of Chromosomal Aberrations in
Cultured Mammalian Cells
This protocol outlines a general procedure for treating cultured cells with calcium chromate to

study its effects on chromosome integrity.

Materials:

Cultured mammalian cells (e.g., Chinese hamster ovary (CHO) cells)

Complete cell culture medium

Calcium chromate stock solution (from Protocol 1)

Incubator (37°C, 5% CO₂)

Microscope

Reagents for chromosome harvesting and analysis (e.g., colcemid, hypotonic solution,

fixative, Giemsa stain)

Procedure:

Seed the cells in appropriate culture vessels and allow them to attach and grow to about 50-

60% confluency.

Prepare a series of dilutions of the calcium chromate stock solution in complete cell culture

medium to achieve the desired final concentrations for treatment.

Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of calcium chromate. Include a vehicle control (medium without

calcium chromate).

Incubate the cells for a specific duration (e.g., 24 hours). The treatment time and

concentrations should be optimized for the specific cell line and experimental goals.
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Following the treatment period, arrest the cells in metaphase by adding a mitotic inhibitor

such as colcemid and incubating for a further 2-4 hours.

Harvest the cells by trypsinization and centrifugation.

Resuspend the cell pellet in a hypotonic solution to swell the cells and then fix them using a

suitable fixative (e.g., methanol:acetic acid).

Prepare chromosome spreads on microscope slides and stain with a chromosome banding

stain like Giemsa.

Analyze the slides under a microscope to identify and quantify chromosomal aberrations.

Signaling Pathway
The following diagram illustrates the cellular uptake and subsequent genotoxic effects of

hexavalent chromium compounds like calcium chromate.
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Cellular uptake and genotoxicity of hexavalent chromium.

Data Presentation
The following table summarizes the toxicological data for calcium chromate.
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Endpoint Species Route Value Reference

LD50 (Median

Lethal Dose)
Rat Oral 327 mg/kg [4]

Carcinogenicity Human Inhalation

Group 1

(Carcinogenic to

humans)

[1]

Genotoxicity

In vitro

(mammalian

cells)

-

Induces

chromosomal

aberrations

[7]

Safety and Handling
Due to its high toxicity and carcinogenicity, stringent safety precautions are mandatory when

handling calcium chromate dihydrate.

Engineering Controls: Always handle in a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves (double gloving is

recommended), and chemical safety goggles.

Spill Response: In case of a spill, do not create dust. Wet the material with a suitable solvent

(e.g., water) and carefully collect it into a sealed container for hazardous waste disposal.

Waste Disposal: Dispose of all waste containing calcium chromate as hazardous waste in

accordance with local, state, and federal regulations.

Disclaimer: This information is intended for research purposes only. The user is solely

responsible for the safe handling and use of calcium chromate dihydrate. Always consult the

Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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